10.1039/C2SM07333A | AFM study of cytochrome CYP102A1 oligomeric state†

AFM study of cytochrome CYP102A1 oligomeric state†

Soft Matter Pub Date: 2012-03-07 DOI: 10.1039/C2SM07333A

Abstract

Atomic force microscopy (AFM) study of the oligomeric state of CYP102A1 was carried out in three different environmental conditions – liquid, air and vacuum. It was shown that usage of a standard probe with a radius of curvature of 10 nm allowed determination of the monomers-to-oligomers ratio, α ≈ 0.5 : 0.5, in these three media, but it wasn't possible to estimate the oligomerization degree more precisely. Application of a supersharp probe with a radius of curvature of 2 nm made it possible not only to obtain data on the ratio of monomers-to-oligomers but also to obtain the approximate ratio between dimers, trimers and tetramers 0.3 : 0.1 : 0.1, but only in vacuum.

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Journal Name：Soft Matter

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